Cas no 59084-00-3 (4-benzylpiperidine-1-carboximidamide)

• Product Name: 4-benzylpiperidine-1-carboximidamide
• CAS No: 59084-00-3
• MF: C₁₃H₁₉N₃
• MW: 217.310062646866
• MDL: MFCD11643595
• CID: 5240284
• PubChem ID: 3042127
• Update Time: 2026-03-08

4-benzylpiperidine-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboximidamide, 4-(phenylmethyl)-
• 4-benzylpiperidine-1-carboximidamide

• MDL： MFCD11643595
• Inchi： 1S/C13H19N3/c14-13(15)16-8-6-12(7-9-16)10-11-4-2-1-3-5-11/h1-5,12H,6-10H2,(H3,14,15)
• InChI Key： BYAUYVJQTAFGKV-UHFFFAOYSA-N
• SMILES： N1(C(N)=N)CCC(CC2=CC=CC=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on 4-benzylpiperidine-1-carboximidamide

Comprehensive Overview of 4-Benzylpiperidine-1-carboximidamide (CAS No. 59084-00-3): Properties, Applications, and Research Insights

4-Benzylpiperidine-1-carboximidamide (CAS No. 59084-00-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its piperidine backbone and benzyl substituent, serves as a critical intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the carboximidamide functional group, make it a valuable scaffold for drug discovery and medicinal chemistry applications.

In recent years, the demand for 4-benzylpiperidine derivatives has surged due to their potential roles in modulating neurotransmitter systems. Researchers are particularly interested in its interactions with G-protein-coupled receptors (GPCRs), a hot topic in neuroscience and drug development. The compound's ability to influence receptor binding affinity has led to its exploration in studies related to neurological disorders and cognitive enhancement, aligning with current trends in precision medicine.

The synthesis of 4-Benzylpiperidine-1-carboximidamide typically involves multi-step organic reactions, including reductive amination and guanidine formation. Advanced techniques such as HPLC purification and NMR characterization ensure high purity, which is crucial for research reproducibility—a key concern in modern open science initiatives. Analytical data shows the compound exhibits stability under standard laboratory conditions, with a molecular weight of 217.29 g/mol and a defined logP value that suggests moderate lipophilicity.

From a commercial perspective, CAS 59084-00-3 is supplied by specialty chemical manufacturers under strict quality control protocols. The compound's pricing reflects its high purity grade (typically ≥98%), with availability in milligram to kilogram quantities for research-scale applications. Storage recommendations include protection from moisture at -20°C, following best practices for laboratory chemical management.

Emerging applications of this compound extend to proteomics research and enzyme inhibition studies, particularly in investigations of protein-protein interactions. Its structural similarity to various natural alkaloids has prompted studies into its potential as a lead compound for antimicrobial agents, responding to the global need for novel anti-infective therapies. These diverse applications position 4-benzylpiperidine-1-carboximidamide as a versatile tool in contemporary biomolecular research.

Safety considerations for handling 4-Benzylpiperidine-1-carboximidamide follow standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation systems. While not classified as hazardous under current regulations, researchers are advised to consult material safety data sheets (MSDS) for specific handling guidelines. These precautions align with the growing emphasis on laboratory safety culture in academic and industrial settings.

The future research directions for this compound include exploration of its structure-activity relationships (SAR) and potential modifications to enhance bioavailability. With increasing interest in computational chemistry approaches, molecular docking studies of 59084-00-3 and its analogs may provide valuable insights for rational drug design. These developments coincide with the pharmaceutical industry's shift toward AI-assisted drug discovery methodologies.

For researchers seeking alternatives or related compounds, the piperidine-carboximidamide class offers numerous structural variants with varying pharmacological profiles. Comparative studies between 4-benzylpiperidine derivatives and other heterocyclic compounds continue to expand our understanding of their molecular recognition properties. This knowledge contributes to the broader field of medicinal chemistry optimization strategies.

In conclusion, 4-Benzylpiperidine-1-carboximidamide (CAS No. 59084-00-3) represents an important building block in modern chemical research. Its multifaceted applications across drug discovery, neuroscience, and biochemical studies underscore its relevance in addressing current scientific challenges. As research methodologies evolve, this compound will likely maintain its position as a valuable tool for investigating molecular interactions and developing novel therapeutic approaches.